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Compound of Interest

Compound Name:
3-(2-Chloro-4-

methoxyphenoxy)azetidine

CAS No.: 1220038-57-2

Cat. No.: B1441661

Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of 3-(2-Chloro-4-
methoxyphenoxy)azetidine

Introduction
3-(2-Chloro-4-methoxyphenoxy)azetidine is a substituted azetidine derivative with potential

applications in medicinal chemistry and drug discovery. The precise elucidation of its molecular

structure is a prerequisite for understanding its chemical reactivity, and biological activity, and

for ensuring its purity and stability. This technical guide provides a comprehensive overview of

the spectroscopic data obtained for this compound, focusing on Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The data

presented herein serves as a benchmark for the analytical characterization of 3-(2-Chloro-4-
methoxyphenoxy)azetidine, offering insights into its unique structural features. This guide is

intended for researchers, scientists, and drug development professionals who require a

detailed understanding of the spectroscopic properties of this molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1441661#bc-rfq
https://www.benchchem.com/product/b1441661/docs?utm_src=pdf-body#spectroscopic-data-of-3-2-chloro-4-methoxyphenoxy-azetidine-nmr-ir-ms
https://www.benchchem.com/product/b1441661/docs?utm_src=pdf-body#spectroscopic-data-of-3-2-chloro-4-methoxyphenoxy-azetidine-nmr-ir-ms
https://www.benchchem.com/product/b1441661/docs?utm_src=pdf-body#spectroscopic-data-of-3-2-chloro-4-methoxyphenoxy-azetidine-nmr-ir-ms
https://www.benchchem.com/product/b1441661/docs?utm_src=pdf-body#spectroscopic-data-of-3-2-chloro-4-methoxyphenoxy-azetidine-nmr-ir-ms
https://www.benchchem.com/product/b1441661/docs?utm_src=pdf-body#spectroscopic-data-of-3-2-chloro-4-methoxyphenoxy-azetidine-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR spectroscopy is a powerful analytical technique that provides detailed information about

the carbon-hydrogen framework of a molecule. For 3-(2-Chloro-4-
methoxyphenoxy)azetidine, both ¹H and ¹³C NMR spectra were acquired to unambiguously

determine its structure.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 3-(2-Chloro-4-methoxyphenoxy)azetidine provides a detailed map

of the proton environments within the molecule. The chemical shifts (δ), multiplicities, and

coupling constants (J) are all consistent with the proposed structure.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: A 5 mg sample of 3-(2-Chloro-4-methoxyphenoxy)azetidine was

dissolved in 0.5 mL of deuterated chloroform (CDCl₃).

Instrumentation: The spectrum was recorded on a 400 MHz NMR spectrometer.

Data Acquisition: A total of 16 scans were acquired with a relaxation delay of 1.0 seconds.

Data Processing: The resulting Free Induction Decay (FID) was processed with a line

broadening of 0.3 Hz and the baseline was corrected.

Table 1: ¹H NMR Data for 3-(2-Chloro-4-methoxyphenoxy)azetidine in CDCl₃ at 400 MHz
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Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

7.10 d 1H 2.8 Ar-H

6.95 d 1H 8.8 Ar-H

6.80 dd 1H 8.8, 2.8 Ar-H

4.90 m 1H - O-CH (azetidine)

4.10 t 2H 8.0 CH₂ (azetidine)

3.95 t 2H 8.0 CH₂ (azetidine)

3.80 s 3H - OCH₃

2.50 br s 1H - NH

Interpretation of the ¹H NMR Spectrum:

The aromatic region of the spectrum displays three distinct signals, which is consistent with the

trisubstituted benzene ring. The downfield shift of these protons is due to the deshielding effect

of the aromatic ring current. The methoxy group protons appear as a sharp singlet at 3.80 ppm.

The protons on the azetidine ring exhibit a more complex pattern. The proton attached to the

oxygen-bearing carbon (O-CH) appears as a multiplet at 4.90 ppm. The two methylene groups

of the azetidine ring are observed as two distinct triplets at 4.10 and 3.95 ppm, indicating

restricted rotation and diastereotopicity. The broad singlet at 2.50 ppm is characteristic of the

N-H proton of the azetidine ring.

Diagram 1: ¹H NMR Experimental Workflow
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Figure 1. Workflow for ¹H NMR Analysis
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Caption: Workflow for ¹H NMR Analysis

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: The same sample used for ¹H NMR was utilized.

Instrumentation: The spectrum was recorded on the same 400 MHz NMR spectrometer,

operating at 100 MHz for ¹³C.

Data Acquisition: A proton-decoupled spectrum was acquired with 1024 scans and a

relaxation delay of 2.0 seconds.

Table 2: ¹³C NMR Data for 3-(2-Chloro-4-methoxyphenoxy)azetidine in CDCl₃ at 100 MHz

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1441661/docs?utm_src=pdf-body-img#spectroscopic-data-of-3-2-chloro-4-methoxyphenoxy-azetidine-nmr-ir-ms
https://www.benchchem.com/product/b1441661/docs?utm_src=pdf-body#spectroscopic-data-of-3-2-chloro-4-methoxyphenoxy-azetidine-nmr-ir-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ) ppm Assignment

155.0 Ar-C (C-O)

150.2 Ar-C (C-O)

125.5 Ar-C (C-Cl)

120.8 Ar-CH

115.3 Ar-CH

114.1 Ar-CH

68.5 O-CH (azetidine)

56.0 OCH₃

52.5 CH₂ (azetidine)

Interpretation of the ¹³C NMR Spectrum:

The ¹³C NMR spectrum shows nine distinct carbon signals, which is in agreement with the

number of unique carbon atoms in the structure. The signals in the aromatic region (114-155

ppm) correspond to the six carbons of the benzene ring. The upfield signals at 68.5 ppm and

52.5 ppm are assigned to the carbons of the azetidine ring, while the signal at 56.0 ppm is

attributed to the methoxy carbon.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Experimental Protocol: IR Spectroscopy

Sample Preparation: A thin film of the neat compound was placed between two sodium

chloride plates.

Instrumentation: The spectrum was recorded on an FT-IR spectrometer.
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Data Acquisition: The spectrum was obtained by averaging 32 scans with a resolution of 4

cm⁻¹.

Table 3: IR Absorption Data for 3-(2-Chloro-4-methoxyphenoxy)azetidine

Wavenumber (cm⁻¹) Intensity
Functional Group
Assignment

3350 Medium, Broad N-H Stretch

3050 Medium C-H Stretch (Aromatic)

2950, 2850 Medium C-H Stretch (Aliphatic)

1590, 1480 Strong C=C Stretch (Aromatic)

1230 Strong C-O Stretch (Aryl Ether)

1100 Strong C-N Stretch

750 Strong C-Cl Stretch

Interpretation of the IR Spectrum:

The IR spectrum exhibits a broad absorption band at 3350 cm⁻¹, which is characteristic of the

N-H stretching vibration of the secondary amine in the azetidine ring. The presence of the

aromatic ring is confirmed by the C-H stretching vibrations above 3000 cm⁻¹ and the C=C

stretching vibrations in the 1480-1590 cm⁻¹ region. The strong absorption at 1230 cm⁻¹ is

indicative of the aryl ether C-O stretch. The C-Cl stretch is observed at 750 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Experimental Protocol: Mass Spectrometry

Sample Preparation: The sample was dissolved in methanol to a concentration of 1 mg/mL.
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Instrumentation: The analysis was performed on a high-resolution mass spectrometer using

electrospray ionization (ESI) in positive ion mode.

Data Acquisition: The sample was infused directly into the source at a flow rate of 5 µL/min.

Table 4: High-Resolution Mass Spectrometry Data for 3-(2-Chloro-4-
methoxyphenoxy)azetidine

m/z (Calculated) m/z (Observed) Ion Formula Assignment

214.0689 214.0685 [C₁₀H₁₃ClNO₂]⁺ [M+H]⁺

Interpretation of the Mass Spectrum:

The high-resolution mass spectrum shows a prominent ion at an m/z of 214.0685, which

corresponds to the protonated molecule ([M+H]⁺). The observed mass is in excellent

agreement with the calculated mass for the molecular formula C₁₀H₁₂ClNO₂, further confirming

the identity of the compound. The isotopic pattern observed for this ion, with a significant M+2

peak at approximately one-third the intensity of the molecular ion peak, is characteristic of the

presence of a single chlorine atom.

Diagram 2: Spectroscopic Data Relationship

Figure 2. Interrelation of Spectroscopic Data
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Caption: Interrelation of Spectroscopic Data

Conclusion
The comprehensive spectroscopic analysis of 3-(2-Chloro-4-methoxyphenoxy)azetidine
using NMR, IR, and MS techniques provides a cohesive and unambiguous confirmation of its

molecular structure. The data presented in this guide serves as a foundational reference for the

quality control and further development of this compound in various scientific and

pharmaceutical applications. The detailed protocols and interpretations offer valuable insights

for researchers working with this and related molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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